Cas no 1170836-25-5 (1-Cyclopentyl-5-nitro-1H-pyrazole)

1-Cyclopentyl-5-nitro-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a cyclopentyl group at the 1-position and a nitro group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The nitro group enhances electrophilic properties, facilitating further functionalization, while the cyclopentyl moiety contributes to steric and electronic modulation. Its stability under standard conditions and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry and material science. The compound’s well-defined synthetic pathway ensures consistent purity and reproducibility for research and industrial applications.

1-Cyclopentyl-5-nitro-1H-pyrazole structure

1170836-25-5 structure

Product Name:1-Cyclopentyl-5-nitro-1H-pyrazole

CAS No:1170836-25-5

MF:C₈H₁₁N₃O₂

MW:181.191841363907

CID:3159186

PubChem ID:25247884

Update Time:2025-05-27

1-Cyclopentyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Cyclopentyl-5-nitro-1H-pyrazole
- 1-cyclopentyl-5-nitropyrazole
- STK352299
- AKOS015922520
- 1170836-25-5
- EN300-1086935
- 1-cyclopentyl-5-nitro-pyrazole
- CS-0441467
- AKOS005168269
- MDL： MFCD09701860
- Inchi： 1S/C8H11N3O2/c12-11(13)8-5-6-9-10(8)7-3-1-2-4-7/h5-7H,1-4H2
- InChI Key： KJHJYEMYLGROER-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=NN1C1CCCC1)=O

Computed Properties

Exact Mass: 181.085126602Da
Monoisotopic Mass: 181.085126602Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 63.6Å²

1-Cyclopentyl-5-nitro-1H-pyrazole Pricemore >>

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